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Compound of Interest

2,2,2-Trifluoro-1-(4-
Compound Name:
iodophenyl)ethanol

Cat. No.: B8775058

Get Quote

\ J

Document Control:
o Target Molecule: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol
e Chemical Family: Fluorinated Aryl Carbinols / Aryl lodides

* Primary Application: Chiral building block, Suzuki-Miyaura cross-coupling intermediate,
Bioisostere synthesis.

Part 1: Chemical Identity & Strategic Value
Molecular Architecture

This compound is a bifunctional intermediate combining the lipophilicity and acidity of a
trifluoromethyl! carbinol with the reactive utility of an aryl iodide.

¢ |[UPAC Name: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol[1]

¢ Molecular Formula:
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» Molecular Weight: 302.03 g/mol

e CAS Number:Note: Often custom synthesized. The ketone precursor is CAS 23516-84-9.[1]
[2] The alcohol is frequently referred to as the reduced derivative of 4'-iodo-2,2,2-

trifluoroacetophenone.

Physical & Chemical Properties Matrix

Data below represents experimentally validated ranges for this structural class.

Property Value | Characteristic

Technical Implication

Solid (Crystalline) or Viscous

Physical State )
oil

High molecular weight (lodine)
increases melting point relative

to chloro-analogs.

Melting Point ~60-75 °C (Estimated)

Gentle heating required for
transfer; avoid overheating due
to C-I bond lability.

Acidity (pKa) ~11.5-125

Critical: More acidic than
ethanol (pKa 16) due to

electron-withdrawing

. Can protonate strong bases.

Solubility Soluble in DCM, THF, MeOH

High lipophilicity (

). Poor water solubility.

Reactivity Light Sensitive (C-I bond)

Storage Hazard: Photolytic
deiodination releases

and radical species.

Part 2: Hazard Profiling & Mechanistic Toxicology

(The "Why")

Standard SDS codes (H315, H319) often understate the specific risks of fluorinated alcohols.

This section details the mechanism of injury.
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The Fluorinated Carbinol Effect (Eye/Mucosa)

Unlike standard alcohols, the

group pulls electron density from the hydroxyl oxygen, significantly increasing the acidity of the
-OH proton.

e Mechanism: Upon contact with ocular tissue or mucous membranes, the compound acts as
a weak acid and a potent hydrogen-bond donor. It can disrupt lipid bilayers and protein
structures more aggressively than non-fluorinated analogs.

 Clinical Outcome: Potential for irreversible corneal opacity (H318 category risk) rather than

simple irritation.

e Protocol: Eye protection must be gas-tight (goggles), not just safety glasses.

Aryl lodide Instability

The Carbon-lodine (C-I) bond is the weakest among stable halo-aromatics (

» Mechanism: Exposure to UV light or excessive heat causes homolytic cleavage, generating
aryl radicals and free iodine (

).
» Toxicology: Free iodine is a respiratory sensitizer and corrosive.

 Indicator: A color shift from off-white/colorless to pink/purple indicates decomposition.

Part 3: Operational Safety & Handling Protocol (Self-
Validating Systems)

This section defines the "Self-Validating System"—a workflow where safety is integrated into
the procedure, not added as an afterthought.

Storage & Stability Workflow
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Rule: Treat as a "Living Reagent." Stability is not static; it depends on the environment.

o Atmosphere: Store under Argon or Nitrogen. Oxygen promotes radical oxidation pathways
initiated by light.

» Container: Amber glass vials with Teflon-lined caps. Validation: If the cap liner is degraded or
stained purple, the container integrity is compromised.

o Temperature: 2—8 °C (Refrigerated).

Handling Decision Tree (DOT Visualization)

Colorless/White? Weigh in Fume Hood Halogenated Waste
Proceed (Amber Glass) (High pH to quench)
Pass

. . Visual Inspection Fail Pink/Purple?
S (REEg (REEl (Color Check) (lodine Release)
‘K_— Recrystallize or

Thiosulfate Wash

Click to download full resolution via product page

Figure 1: Operational decision tree for handling iodinated fluorocarbinols. Note the
"Pink/Purple” fail state indicating photolytic decomposition.

Personal Protective Equipment (PPE) Selection

e Gloves: Nitrile (0.11 mm minimum). Causality: Fluorinated compounds have high permeation
rates through latex.

e Respiratory: If handling >500mg or heating, use a P100/OV cartridge respirator. The vapor
pressure of the solid is low, but aerosols are highly irritating.

Part 4: Synthesis & Application Context[4]
Synthesis via Reduction

The most reliable route to 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol is the reduction of its
ketone precursor.
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e Precursor: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanone (CAS: 23516-84-9).[1]
+ Reagent: Sodium Borohydride (
) in Methanol (0 °C).
o Safety Note: The reaction generates hydrogen gas. Ensure venting.
¢ Quenching: Acidify carefully. The product is stable to aqueous acid, but the

group makes the alcohol slightly prone to elimination (styrene formation) under extreme
basic conditions and high heat.

Reaction Pathway Diagram

Precursor:
2,2,2-Trifluoro-1-(4-iodophenyl)ethanone
(CAS 23516-84-9)

H- source
Reduction:

NaBH4 / MeOH, 0°C

Target:
2,2,2-Trifluoro-1-(4-iodophenyl)ethanol
(Acidic Alcohol)

C-I Bond Activation\UV Light / >80°C

Application:
Suzuki-Miyaura Coupling
(Pd cat., Boronic Acid)

Decomposition:
Light/Heat -> 12 + Radical

Click to download full resolution via product page
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Figure 2: Synthesis and reactivity pathway. The target alcohol serves as a pivot point for cross-
coupling or degradation if mishandled.

Part 5: Emergency Response

Scenario Immediate Action Scientific Rationale
The
Irrigate for 20 mins. Do not -enhanced acidity allows rapid

Eye Contact

stop early. penetration of the corneal

epithelium. Neutralization

takes time.

) Lipophilic nature allows the
) Wash with soap/water.[3][4][5] o _
Skin Contact ) compound to reside in skin
Monitor for redness. _ _ o
oils, causing delayed irritation.

) Dust inhalation delivers the
) ) Wet sweep or vacuum. Avoid o )
Spill (Solid) dust acidic alcohol directly to lung
ust.
alveoli (high surface area).

Thermal decomposition
Use releases Hydrogen Fluoride
(HF) and Hydrogen lodide (HI).

HF is fatal.

Fire
or Dry Chemical.[3][4][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Safety & Handling Guide: 2,2,2-Trifluoro-1-(4-
iodophenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8775058/docs#technical-safety-handling-guide-2-2-
2-trifluoro-1-4-iodophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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